Tert-butyl (3-(4-cyanobenzamido)-2-methylpropyl)carbamate

• Molecular Formula: C17H23N3O3
• Molecular Weight: 317.4 g/mol
• IUPAC Name: tert-butyl N-[3-[(4-cyanobenzoyl)amino]-2-methylpropyl]carbamate
• InChI: InChI=1S/C17H23N3O3/c1-12(11-20-16(22)23-17(2,3)4)10-19-15(21)14-7-5-13(9-18)6-8-14/h5-8,12H,10-11H2,1-4H3,(H,19,21)(H,20,22)
• InChI Key: DIWHYSBLKMJMJW-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC=C(C=C1)C#N)CNC(=O)OC(C)(C)C

Description

Tert-butyl (3-(4-cyanobenzamido)-2-methylpropyl)carbamate is a useful research compound. Its molecular formula is C17H23N3O3 and its molecular weight is 317.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of tert-butyl (3-amino-2-methylpropyl)carbamate (200 mg, 1.06 mmol), 4-cyanobenzoic acid (156 mg, 1.06 mmol), HATU (525 mg, 1.38 mmol) and TEA (0.444 mL, 3.19 mmol) in DMF (5 mL) was stirred at room temperature for 16 hr. Water was poured into the reaction mixture, and the mixture was extracted with ethyl acetate. The organic layer was dried, and the solvent was evaporated under reduced pressure. The obtained residue was purified by silica gel column chromatography (solvent gradient; 10 to 50% ethyl acetate/hexane) to give tert-butyl (3-(4-cyanobenzamido)-2-methylpropyl)carbamate (311 mg, 0.980 mmol, 92%) as a white powder.